Cas no 1354019-36-5 ([(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester
• CAS No: 1354019-36-5
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 2159880
• Update Time: 2025-05-20

[(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester
• (S)-tert-Butyl (1-(2-hydroxyethyl)piperidin-3-yl)(methyl)carbamate
• AM96808
• [(S)-1-(2-Hydroxyethyl)piperidin-3-yl]methylcarbamic acid tert-butyl ester
• [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(17)14(4)11-6-5-7-15(10-11)8-9-16/h11,16H,5-10H2,1-4H3/t11-/m0/s1
• InChI Key： BRWKKMOAWMMRAM-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(N(C)[C@@H]1CN(CCO)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester

[(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1354019-36-5, commonly referred to as [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tertiary butyl carbamates, which are widely used as protecting groups in organic synthesis. The molecule's structure is characterized by a piperidine ring substituted with a hydroxymethyl group at the 2-position and a tert-butyl carbamate group at the 3-position, along with an (S)-configuration at the chiral center.

Recent studies have highlighted the importance of this compound in medicinal chemistry, particularly in the development of bioactive molecules. The tert-butyl carbamate group serves as a versatile protecting group for amines, enabling precise control over reactivity during synthesis. This feature makes it invaluable in multi-step synthesis processes where intermediate protection is crucial. Additionally, the hydroxymethyl-piperidine moiety contributes to the compound's unique pharmacokinetic properties, making it a promising candidate for drug delivery systems.

One of the most notable advancements involving this compound is its role in the synthesis of peptide-based therapeutics. Researchers have demonstrated that the tert-butyl ester can be selectively removed under mild conditions, facilitating the construction of complex peptide architectures. This selective reactivity is particularly advantageous in solid-phase peptide synthesis, where orthogonal protection strategies are essential for achieving high yields and purity.

In terms of stereochemistry, the (S)-configuration at the chiral center plays a critical role in determining the compound's biological activity. Stereoisomerism is a key factor in drug design, as it can significantly influence pharmacokinetics, bioavailability, and efficacy. Recent computational studies have revealed that the (S)-enantiomer exhibits superior binding affinity to certain protein targets compared to its (R)-counterpart, underscoring its potential in enantioselective drug development.

The synthesis of [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester involves a multi-step process that combines principles from stereochemistry and protecting group chemistry. Key steps include the formation of the piperidine ring via intramolecular cyclization, followed by selective oxidation and subsequent carbamate protection. The use of chiral auxiliary agents ensures high enantiomeric excess during critical steps, which is essential for maintaining the compound's stereochemical integrity.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into molecular composition and stereochemical arrangement, ensuring that the compound meets rigorous quality standards required for pharmaceutical applications.

In conclusion, [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester stands out as a versatile building block in organic synthesis and drug discovery. Its unique combination of stereochemical properties and functional groups positions it as a valuable tool for researchers aiming to develop innovative therapeutic agents. As ongoing research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in advancing medicinal chemistry.